Amino-PEG2-(CH2)3CO2H

• CAS: 757186-20-2
• Molecular Formula: C8H17NO4
• Molecular Weight: 191.22 g/mol
• InChI: InChI=1S/C8H17NO4/c9-3-5-13-7-6-12-4-1-2-8(10)11/h1-7,9H2,(H,10,11)
• InChIKey: CDXINNRZABLVDW-UHFFFAOYSA-N

Amino-PEG2-(CH2)3CO2H (CAS 757186-20-2): A Non-Cleavable Heterobifunctional PEG Linker for ADC and PROTAC Development

Amino-PEG2-(CH2)3CO2H (also designated 4-[2-(2-aminoethoxy)ethoxy]butanoic acid, CAS 757186-20-2) is a heterobifunctional polyethylene glycol (PEG) derivative containing a terminal primary amine (-NH2) and a terminal carboxylic acid (-COOH) linked through a linear PEG2 spacer [1]. The compound serves as a non-cleavable linker for bioconjugation applications, enabling covalent attachment between amine- and carboxyl-reactive moieties via stable amide bond formation [2]. The PEG spacer enhances aqueous solubility of conjugated constructs, a critical attribute for antibody-drug conjugate (ADC) and PROteolysis TArgeting Chimera (PROTAC) development .

Linker type

Non-cleavable bioconjugation linker for stable amide bond formation

Reactivity

Heterobifunctional NH2/COOH enables sequential coupling strategies

Spacer design

PEG2 backbone with C3 butanoic acid spacer reduces steric hindrance

• [1] CAS Common Chemistry. Poly(oxy-1,2-ethanediyl), α-(2-aminoethyl)-ω-(3-carboxypropoxy)-. CAS Registry Number 757186-20-2. American Chemical Society. View Source
• [2] Creative Biolabs. Amino-PEG2-(CH2)3CO2H (CAT#: ADC-L-285). Product Datasheet. View Source

Why Amino-PEG2-(CH2)3CO2H Cannot Be Simply Substituted with Other Amino-PEG-Acid Linkers

Generic substitution among amino-PEG-acid linkers introduces quantifiable risks to conjugate performance. While in-class compounds share the NH2-PEG-COOH backbone, key structural variations—including PEG unit count (n=2, 3, 4, 8), linker cleavage chemistry (non-cleavable vs. cleavable), and spacer arm length between the PEG chain and functional groups—produce measurable differences in molecular weight, hydrophilicity (LogP), aqueous solubility, and in vivo pharmacokinetic behavior [1]. For instance, increasing PEG chain length from n=2 to n=8 alters LogP from -0.99 to -3.36 and molecular weight from 191.2 to 441.5 Da, directly affecting conjugate biodistribution and tumor targeting efficiency . Furthermore, the classification of this compound as a non-cleavable linker, in contrast to cleavable analogs such as Amino-PEG2-C2-acid, dictates fundamentally different intracellular drug release mechanisms with implications for therapeutic index and off-target toxicity [2]. The evidence presented below quantifies these differences and establishes the basis for deliberate, data-driven linker selection.

PEG unit count

Changing PEG length (n=2,3,4,8) alters LogP, solubility, and conjugate biodistribution profile

Cleavage chemistry

Non-cleavable linker requires lysosomal degradation; substituting with a cleavable analog (e.g., Amino-PEG2-C2-acid) changes payload release mechanism

Spacer arm

C3 (butanoic) vs. C2 (propanoic) spacer affects amide coupling steric accessibility and conjugate hydrophilicity

• [1] Lim C, Shin Y, Kang K, et al. Effects of PEG-linker chain length of folate-linked liposomal formulations on targeting ability and antitumor activity of encapsulated drug. International Journal of Nanomedicine. 2023;18:1595-1610. View Source
• [2] PeptideDB. Amino-PEG2-C2-acid (CAS 791028-27-8). Bioactivity Database Entry. View Source

Quantitative Differentiation of Amino-PEG2-(CH2)3CO2H: Head-to-Head Comparative Evidence for Scientific Procurement

Linker Cleavage Classification: Non-Cleavable vs. Cleavable ADC Linker Differentiation

Amino-PEG2-(CH2)3CO2H is unequivocally classified as a non-cleavable linker for bioconjugation [1]. In contrast, the structurally similar Amino-PEG2-C2-acid (CAS 791028-27-8; 3-[2-(2-aminoethoxy)ethoxy]propanoic acid) is classified as a cleavable linker used in ADC and PROTAC synthesis [2]. This fundamental classification difference dictates the intracellular drug release mechanism: non-cleavable linkers require complete lysosomal degradation of the antibody component to release the active payload (often retaining a charged amino acid adduct), whereas cleavable linkers are designed to release payloads in response to specific intracellular triggers such as pH changes or enzymatic activity [3].

Linker cleavage classification

Head-to-head

Non-cleavable vs. cleavable (Amino-PEG2-C2-acid)

Mechanism choice determines payload release pathway and study design

Categorical differentiation; vendor classification review

Evidence Dimension	Linker cleavage classification
Target Compound Data	Non-cleavable linker
Comparator Or Baseline	Amino-PEG2-C2-acid (CAS 791028-27-8): Cleavable linker
Quantified Difference	Categorical difference: non-cleavable vs. cleavable release mechanism
Conditions	Vendor product classification datasheets; ADC linker design categorization

Why This Matters

Selection between non-cleavable and cleavable linkers directly impacts ADC therapeutic index, bystander killing effect, and off-target toxicity profile, making this a first-order procurement decision parameter.

• [1] Creative Biolabs. Amino-PEG2-(CH2)3CO2H (CAT#: ADC-L-285). Product Datasheet. View Source
• [2] PeptideDB. Amino-PEG2-C2-acid (CAS 791028-27-8). Bioactivity Database Entry. View Source
• [3] BOC Sciences. Polyethylene Glycol in Antibody-Drug Conjugates (Resources). Technical Review. View Source

Spacer Arm Structural Difference: Propanoic Acid (C2) vs. Butanoic Acid (C3) Carboxyl Linkage

Amino-PEG2-(CH2)3CO2H features a butanoic acid terminus with a three-carbon alkyl spacer between the terminal PEG oxygen and the carboxylic acid group, as reflected in its IUPAC name 4-[2-(2-aminoethoxy)ethoxy]butanoic acid and SMILES notation C(CC(=O)O)COCCOCCN . The closest comparator Amino-PEG2-C2-acid (also designated Amino-PEG2-propionic acid) features a propanoic acid terminus with a two-carbon spacer, described by IUPAC name 3-[2-(2-aminoethoxy)ethoxy]propanoic acid and SMILES C(COCCOCCN)C(=O)O . The additional methylene (-CH2-) unit in the target compound yields a molecular weight of 191.2 Da (C8H17NO4) compared to 177.2 Da (C7H15NO4) for the comparator [1].

Spacer arm length

Head-to-head

C3 (butanoic) vs. C2 (propanoic): MW +14.0 Da, LogP +0.22

Extended spacer reduces steric hindrance and modulates conjugate hydrophilicity

Physicochemical differences from calculated properties

Evidence Dimension	Carboxyl-terminus spacer length
Target Compound Data	Butanoic acid (C3 spacer): MW 191.2 Da, C8H17NO4, LogP -0.99
Comparator Or Baseline	Amino-PEG2-C2-acid: Propanoic acid (C2 spacer): MW 177.2 Da, C7H15NO4, LogP -1.21
Quantified Difference	MW difference: +14.0 Da (one additional methylene unit); LogP difference: +0.22 units (less hydrophilic)
Conditions	Calculated physicochemical properties from vendor datasheets

Why This Matters

The extended C3 spacer reduces steric hindrance during amide coupling with bulky payloads or antibody lysine residues and modulates conjugate hydrophilicity, directly affecting conjugation efficiency and final ADC physicochemical properties.

• [1] InvivoChem. Amino-PEG2-(CH2)3CO2H (CAS 1263046-77-0). Product Datasheet. View Source

PEG Chain Length Impact on In Vivo Tumor Targeting: Class-Level Evidence for PEG2 Selection

A systematic study of PEG-linker chain length effects on folate-conjugated liposomal formulations demonstrated that while in vitro cellular uptake showed no significant difference across PEG linker lengths, in vivo tumor accumulation significantly increased with longer PEG linkers [1]. The study reported that tumor size was reduced by >40% in the 10 kDa PEG-linker (FL-10K) treated group compared to FL-2K or FL-5K groups in a KB xenograft model [1]. However, PEG2-length linkers (approximately 0.1 kDa) such as Amino-PEG2-(CH2)3CO2H occupy a distinct design space, offering minimal PEG chain length to provide baseline hydrophilicity improvement while maintaining the smallest possible molecular footprint for applications where conjugate size and renal clearance threshold are critical constraints.

PEG chain length vs. tumor targeting

Class-level

PEG2 (~0.1 kDa) provides minimal hydrophilic footprint; longer PEG improved tumor accumulation in xenograft models

PEG2 supports baseline solubility without increased immunogenicity risk of longer chains

In vivo KB xenograft data; PEG2 effect inferred from class trend

Evidence Dimension	PEG linker chain length vs. in vivo tumor targeting efficacy
Target Compound Data	PEG2 chain length (approximately 0.1 kDa PEG component)
Comparator Or Baseline	FL-2K (~2 kDa PEG) vs. FL-5K (~5 kDa PEG) vs. FL-10K (~10 kDa PEG)
Quantified Difference	FL-10K achieved >40% greater tumor size reduction compared to FL-2K or FL-5K (p<0.05); FL-2K and FL-5K showed comparable efficacy
Conditions	In vivo KB xenograft mouse model; folate receptor-overexpressing tumor cells

Why This Matters

PEG2-length linkers represent the minimal viable PEG chain for solubility enhancement without the increased immunogenicity risk, manufacturing complexity, or altered biodistribution associated with longer PEG chains—a deliberate design choice for small-molecule PROTACs and ADCs where compact conjugate size is prioritized.

• [1] Lim C, Shin Y, Kang K, et al. Effects of PEG-linker chain length of folate-linked liposomal formulations on targeting ability and antitumor activity of encapsulated drug. International Journal of Nanomedicine. 2023;18:1595-1610. View Source

LogP Hydrophilicity Quantification Across Amino-PEG-Acid Linker Series

Predicted LogP values demonstrate a clear inverse correlation with PEG chain length across the amino-PEG-acid linker series. Amino-PEG2-(CH2)3CO2H exhibits a calculated LogP of -0.99 [1]. The structurally analogous Amino-PEG2-C2-acid (C2 spacer, n=2 PEG units) has a calculated LogP of -1.21 . Extension to PEG8 with propanoic acid terminus (Amino-PEG8-propionic acid, CAS 756526-04-2) yields a LogP of -3.36 . The target compound's intermediate LogP value (-0.99) reflects its C3 butanoic acid terminus versus the C2 propanoic acid of the comparator, producing a measurably less hydrophilic character (+0.22 LogP units) despite identical PEG2 backbone.

LogP comparison

Cross-study comparable

Target: -0.99 (C3 spacer). C2 acid: -1.21. PEG8 acid: -3.36

Intermediate hydrophilicity balances conjugate solubility and membrane permeability

Calculated LogP values; method specification not reported

Evidence Dimension	Calculated partition coefficient (LogP)
Target Compound Data	LogP = -0.99 (C8H17NO4; PEG2 backbone; C3 spacer)
Comparator Or Baseline	Amino-PEG2-C2-acid: LogP = -1.21; Amino-PEG8-propionic acid: LogP = -3.36
Quantified Difference	+0.22 LogP units vs. Amino-PEG2-C2-acid; +2.37 LogP units vs. Amino-PEG8-propionic acid
Conditions	Predicted/calculated LogP values from vendor datasheets; standardized calculation method not specified

Why This Matters

LogP directly influences conjugate aqueous solubility, plasma protein binding, and membrane permeability. The intermediate hydrophilicity of Amino-PEG2-(CH2)3CO2H offers a balance between payload solubilization and avoiding excessive hydrophilicity that may impair cellular uptake or promote renal clearance.

• [1] InvivoChem. Amino-PEG2-(CH2)3CO2H (CAS 1263046-77-0). Product Datasheet. View Source

Aqueous Solubility Enhancement Mechanism: PEG Spacer Contribution

The hydrophilic PEG spacer in Amino-PEG2-(CH2)3CO2H increases solubility of the resulting conjugate in aqueous media . While quantitative solubility data for the target compound in aqueous buffers is not specified in available sources, the PEG2-propionic acid comparator Amino-PEG2-C2-acid demonstrates quantifiable aqueous solubility of ≥34.8 mg/mL in H2O, alongside DMSO solubility of ≥34.7 mg/mL and ethanol solubility of ≥30.8 mg/mL . Class-level evidence from ADC linker design literature establishes that PEG linkers modulate physicochemical properties including balancing payload hydrophobicity, improving solubility, increasing drug-to-antibody ratio (DAR), and reducing aggregation .

Aqueous solubility

Data to verify

Comparator (C2 acid): ≥34.8 mg/mL in H2O; target compound data not specified

Expected PEG2-mediated solubility enhancement; direct measurement advised

Class-level PEG effect; quantitative solubility for target to be confirmed

Evidence Dimension	Aqueous solubility and DMSO solubility
Target Compound Data	Not quantitatively specified in available sources; PEG spacer increases aqueous solubility (class-level effect)
Comparator Or Baseline	Amino-PEG2-C2-acid: ≥34.8 mg/mL in H2O; ≥34.7 mg/mL in DMSO; ≥30.8 mg/mL in EtOH
Quantified Difference	Comparator solubility data provided for reference; target compound expected to exhibit comparable PEG2-mediated solubility enhancement
Conditions	Solubility measured at ambient temperature; specific buffer conditions not reported

Why This Matters

Adequate aqueous solubility of the linker and resulting conjugate is essential for reproducible bioconjugation chemistry, analytical characterization, and formulation development. The PEG2 spacer provides baseline hydrophilicity sufficient for many ADC and PROTAC applications while maintaining the smallest possible molecular footprint.

Optimal Research and Industrial Application Scenarios for Amino-PEG2-(CH2)3CO2H

Non-Cleavable ADC Linker Development Requiring Stable Amide Conjugation

Amino-PEG2-(CH2)3CO2H is specifically suited for antibody-drug conjugate (ADC) development where non-cleavable linker chemistry is therapeutically indicated [1]. The non-cleavable mechanism requires lysosomal degradation of the antibody to release the active payload, often producing a charged amino acid adduct that limits bystander killing but may confer improved safety margins for certain payloads and target indications [2]. The terminal amine enables conjugation to carboxylic acid or activated NHS ester moieties, while the carboxylic acid allows attachment to primary amines via EDC or DCC activation to form a stable amide bond .

PROTAC Linker Synthesis with Minimal Molecular Footprint

This compound is established as a PEG-based PROTAC (PROteolysis TArgeting Chimera) linker suitable for preparing PROTAC protein degraders [1]. PROTAC molecules require precise spatial orientation between the E3 ubiquitin ligase ligand and the target protein ligand to facilitate ternary complex formation and subsequent ubiquitination. The PEG2 backbone with C3 butanoic acid spacer provides a compact, well-defined linker length (estimated ~13-15 Å fully extended) that minimizes conformational flexibility while maintaining sufficient reach for effective ternary complex formation [2].

Bioconjugation Requiring Intermediate Hydrophilicity (LogP ≈ -0.99)

With a calculated LogP of -0.99, Amino-PEG2-(CH2)3CO2H occupies a hydrophilicity intermediate between the more hydrophilic Amino-PEG2-C2-acid (LogP -1.21) and less hydrophilic short alkyl linkers [1]. This intermediate LogP value makes the compound suitable for conjugating moderately hydrophobic payloads where excessive hydrophilicity could impair cellular membrane permeability or promote premature renal clearance, yet sufficient aqueous solubility is required for reproducible conjugation chemistry and analytical handling [2].

Small-Molecule Drug Conjugation Requiring Reduced Steric Hindrance During Amide Coupling

The extended C3 alkyl spacer (butanoic acid terminus) of Amino-PEG2-(CH2)3CO2H provides greater conformational freedom and reduced steric hindrance during amide bond formation compared to the C2 propanoic acid terminus of Amino-PEG2-C2-acid [1]. This structural feature is advantageous when coupling to sterically hindered amines on bulky payload molecules or when conjugating to partially buried lysine residues on antibody surfaces, potentially improving conjugation efficiency and final drug-to-antibody ratio (DAR) consistency [2].

Application

Selection Property

Validation Focus

Non-cleavable ADC linker research

Stable amide bond; lysosomal degradation-dependent release

Payload-release study design; conjugate stability in biological matrices

PROTAC linker synthesis with minimal footprint

Compact PEG2-C3 spacer (approx. 13–15 Å)

Ternary complex formation efficiency; linker length and flexibility

Bioconjugation requiring intermediate hydrophilicity

LogP ≈ -1.0; balances solubility and membrane permeability

Conjugate aqueous solubility assessment; cellular uptake evaluation

Amide coupling with reduced steric hindrance

C3 butanoic acid spacer vs. shorter C2 analogs

Conjugation efficiency with sterically hindered amines; DAR consistency

• [1] Creative Biolabs. Amino-PEG2-(CH2)3CO2H (CAT#: ADC-L-285). Product Datasheet. View Source
• [2] BOC Sciences. Polyethylene Glycol in Antibody-Drug Conjugates (Resources). Technical Review. View Source
• [3] InvivoChem. Amino-PEG2-(CH2)3CO2H (CAS 1263046-77-0). Product Datasheet. View Source